Cas no 83178-13-6 (2-methoxyethyl 4-amino-3-nitrobenzoate)
83178-13-6 structure
Product Name:2-methoxyethyl 4-amino-3-nitrobenzoate
CAS No:83178-13-6
MF:C10H12N2O5
MW:240.212682723999
CID:988591
PubChem ID:3019147
Update Time:2025-04-20
2-methoxyethyl 4-amino-3-nitrobenzoate Chemical and Physical Properties
Names and Identifiers
-
- 2-methoxyethyl 4-amino-3-nitrobenzoate
- SCHEMBL10957478
- Benzoic acid, 4-amino-3-nitro-, 2-methoxyethyl ester
- EINECS 280-210-9
- AKOS009086391
- DTXSID701003183
- 83178-13-6
- NS00058998
- DV9WJX4JFV
- Z167838284
- USJSCCZETRWEQE-UHFFFAOYSA-N
-
- Inchi: 1S/C10H12N2O5/c1-16-4-5-17-10(13)7-2-3-8(11)9(6-7)12(14)15/h2-3,6H,4-5,11H2,1H3
- InChI Key: USJSCCZETRWEQE-UHFFFAOYSA-N
- SMILES: O(C(C1C=CC(=C(C=1)[N+](=O)[O-])N)=O)CCOC
Computed Properties
- Exact Mass: 240.07462149g/mol
- Monoisotopic Mass: 240.07462149g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 278
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 107Ų
2-methoxyethyl 4-amino-3-nitrobenzoate Related Literature
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
83178-13-6 (2-methoxyethyl 4-amino-3-nitrobenzoate) Related Products
- 14786-27-7(Benzyl 4-Nitrobenzoate)
- 99512-09-1(Methyl 3-Amino-4-nitrobenzoate)
- 3987-92-6(Methyl 4-amino-3-nitrobenzoate)
- 618-71-3(Ethyl 3,5-dinitrobenzoate)
- 99-77-4(ethyl-P-nitrobenzoate)
- 618-98-4(Ethyl 3-nitrobenzoate)
- 193014-01-6(Ethyl 3-amino-2-nitrobenzoate)
- 61063-11-4(2-Amino-3-nitrobenzoic Acid Ethyl Ester)
- 76918-64-4(Ethyl 4-amino-3-nitrobenzoate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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